Cas no 2590-05-8 (2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid)

• Product Name: 2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid
• CAS No: 2590-05-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 3081385
• PubChem ID: 3159615
• Update Time: 2025-10-28

2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid
• 2590-05-8
• SY393271
• EU-0030001
• 1196463-68-9
• MFCD30283732
• CS-0268482
• SCHEMBL10425856
• 1597432-64-8
• 2-(pyridin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• (S)-2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic Acid
• EN300-718841
• 2-pyridin-4-yl-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• CAA59005
• 2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylicacid
• SY393272
• MFCD02854712
• AKOS015854444
• (R)-2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic Acid
• HMS1697A04
• 2-Pyridin-4-yl-4,5-dihydro-thiazole-4-carboxylic acid
• SY393269

• Inchi： 1S/C9H8N2O2S/c12-9(13)7-5-14-8(11-7)6-1-3-10-4-2-6/h1-4,7H,5H2,(H,12,13)
• InChI Key： RXOSZQRLNYGARB-UHFFFAOYSA-N
• SMILES： S1C(C2C=CN=CC=2)=NC(C(=O)O)C1

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid

Comprehensive Overview of 2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid (CAS No. 2590-05-8)

2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid (CAS No. 2590-05-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, characterized by the presence of a pyridine ring fused with a dihydrothiazole moiety, serves as a versatile intermediate in organic synthesis. Its carboxylic acid functional group further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial databases. The compound's pyridine-thiazole hybrid structure aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry.

From a synthetic perspective, 2590-05-8 offers intriguing possibilities for structure-activity relationship (SAR) studies. Its modular architecture allows for easy derivatization, a feature highly sought after in high-throughput screening campaigns. Many users searching for bioisosteres of nicotinic acid or metal-chelating ligands will find this compound structurally relevant, as the pyridinyl and carboxylate groups provide excellent coordination sites.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it particularly interesting for drug delivery applications. In formulation science, there's growing interest in how such zwitterionic compounds can improve membrane permeability – a frequent search query among pharmacokinetics researchers. The dihydrothiazole ring in particular contributes to the molecule's conformational rigidity, an important factor in molecular recognition processes.

Analytical characterization of 2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid typically involves advanced techniques like NMR spectroscopy and mass spectrometry, which are common search terms among chemistry professionals. The compound's chromatographic behavior has been studied extensively, with particular attention to its HPLC retention properties under various mobile phase conditions – information highly valued by quality control specialists.

In material science applications, the 2590-05-8 compound has shown promise as a precursor for coordination polymers. The simultaneous presence of nitrogen and sulfur heteroatoms in its structure makes it an interesting candidate for developing luminescent materials, a rapidly growing research area. Many recent publications explore similar compounds for OLED technologies, reflecting current industry trends.

The safety profile of 2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid has been documented in several SDS (Safety Data Sheet) resources, another frequently searched term by laboratory personnel. While not classified as hazardous under standard handling conditions, proper PPE (personal protective equipment) is recommended when working with this compound, in line with general laboratory safety protocols.

From a commercial availability standpoint, CAS 2590-05-8 is supplied by multiple specialty chemical manufacturers, with purity grades ranging from 95% to 98%+ for research applications. Current market trends show increasing demand for such pharmaceutical intermediates, particularly in regions with growing generic drug manufacturing sectors. The compound's cost-effectiveness compared to more complex analogs contributes to its popularity.

Future research directions for 2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid may explore its potential in bioconjugation chemistry, given the reactive carboxyl group. This aligns with current interests in antibody-drug conjugates (ADCs) and prodrug development. The compound's metabolic stability and in vivo behavior remain areas for further investigation, as indicated by numerous queries in pharmacological databases.

In conclusion, 2-(Pyridin-4-yl)-4,5-dihydrothiazole-4-carboxylic acid (CAS No. 2590-05-8) represents a fascinating case study in modern heterocyclic chemistry. Its multifaceted applications span from medicinal chemistry to material science, addressing many current research priorities. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound will likely continue to attract significant scientific and commercial interest.